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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761 Get Quote

An In-depth Technical Guide to 2,3-Dihydroxypropyl methacrylate

This technical guide provides comprehensive information on 2,3-Dihydroxypropyl
methacrylate, also known as glycerol monomethacrylate (GMMA), tailored for researchers,

scientists, and professionals in drug development.

Chemical Identification
Identifier Value

Chemical Name 2,3-Dihydroxypropyl methacrylate

Synonyms

Glycerol monomethacrylate, GMMA, Glycerin 1-

methacrylate, Methacrylic acid 2,3-

dihydroxypropyl ester[1][2]

CAS Number 5919-74-4[1][2][3][4][5][6]

Molecular Formula C7H12O4[1][2][3][4][5]

Molecular Weight 160.17 g/mol [1][2][4][5][6]

EINECS Number 227-642-6[1][2][3]

InChI Key QRIMLDXJAPZHJE-UHFFFAOYSA-N[5][6]

Canonical SMILES CC(=C)C(=O)OCC(CO)O[5]
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Hazard Identification and Classification
2,3-Dihydroxypropyl methacrylate is classified as a hazardous substance. The following

table summarizes its hazard statements according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[7]

Eye Irritation H319: Causes serious eye irritation[7][8]

GHS Pictogram:

GHS07 (Exclamation Mark)

Signal Word: Warning[7]

Precautionary Statements:

Prevention: P264, P280[2][7]

Response: P305+P351+P338, P332+P313, P362+P364, P337+P313[7]

Storage: P405[2]

Disposal: P501[2]
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Hazard Identification

Prevention (P-Statements)

Response (P-Statements)

H315: Causes skin irritation P332+P313: If skin irritation occurs: Get medical advice/attention.
Leads to

H319: Causes serious eye irritation P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Leads to

P264: Wash hands thoroughly after handling

P280: Wear protective gloves/eye protection
P337+P313: If eye irritation persists: Get medical advice/attention.

If necessary

Click to download full resolution via product page

Caption: Logical flow from hazard identification to preventative and response measures.

Physical and Chemical Properties
Property Value

Physical State Liquid[5]

Hydrogen Bond Donor Count 2

Further physical and chemical data were not available in the provided search results.

First-Aid Measures
Detailed first-aid protocols are essential when working with 2,3-Dihydroxypropyl
methacrylate.
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Exposure Route First-Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][7][9]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Take off contaminated clothing

and wash it before reuse. If skin irritation occurs,

get medical advice/attention.[7][9]

Ingestion
Clean mouth with water and drink plenty of

water afterwards.[9]

Inhalation
No specific information was available in the

search results.

Handling, Storage, and Exposure Control
Safe Handling and Storage Protocols

Handling: Wear appropriate personal protective equipment (PPE), including protective

gloves, clothing, and eye/face protection.[2][9] Wash hands and any exposed skin thoroughly

after handling.[7][9] Avoid breathing dust, fume, gas, mist, vapors, or spray.[9]

Storage: Store in a cool, dark place under an inert atmosphere, between 2-8°C.[10] Keep

away from incompatible materials such as strong oxidizing agents and excess heat.[9]

Protect from light.[9] Store locked up.[2]

Exposure Control and Personal Protection
The following workflow outlines the necessary steps for ensuring personal safety when

handling 2,3-Dihydroxypropyl methacrylate.
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Personal Protective Equipment (PPE)

Handling Procedure

Protective Gloves Eye Protection (Goggles/Face Shield) Protective Clothing

Start Handling

Wear Appropriate PPE

Handle Chemical

Wash Hands Thoroughly

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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